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Compound of Interest

Compound Name: 4-Aminohippuric-d4 Acid

Cat. No.: B568717 Get Quote

Technical Guide: 4-Aminohippuric-d4 Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

4-Aminohippuric-d4 Acid. It includes key data, detailed experimental protocols for property

determination, and a visualization of its primary application workflow.

Core Properties of 4-Aminohippuric-d4 Acid
4-Aminohippuric-d4 Acid is the deuterated form of 4-Aminohippuric acid, a compound

primarily used as a diagnostic agent for the measurement of renal plasma flow.[1] The

deuterium labeling makes it a valuable internal standard for quantitative analysis in techniques

such as NMR, GC-MS, or LC-MS.[2]

Physical and Chemical Data
The following table summarizes the key quantitative physical and chemical properties of 4-
Aminohippuric-d4 Acid.
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Property Value Source(s)

Molecular Formula C₉H₆D₄N₂O₃ [1][3]

Molecular Weight 198.21 g/mol [1]

CAS Number 1219805-41-0

Monoisotopic Mass 198.09424917 Da

Melting Point
199-200 °C (for non-

deuterated form)

Solubility

DMF: ≥ 33 mg/mL (166.49

mM) DMSO: ≥ 20 mg/mL

(100.90 mM) DMF:PBS (pH

7.2) (1:30): ≥ 0.03 mg/mL (0.15

mM)

Purity >95% (HPLC)

Appearance Solid

Storage 2-8°C

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 3

Topological Polar Surface Area 92.4 Å²

Experimental Protocols
Detailed methodologies for determining the key physical and chemical properties of 4-
Aminohippuric-d4 Acid are outlined below.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point range of a solid organic

compound using a capillary tube apparatus.
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Materials:

4-Aminohippuric-d4 Acid sample

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Place a small amount of 4-Aminohippuric-d4 Acid on a clean, dry

surface. If necessary, gently crush the sample into a fine powder using a mortar and pestle.

Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample.

Tap the sealed end of the tube gently on a hard surface to pack the sample into the bottom.

The packed sample should be approximately 1-2 mm in height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating: Begin heating the apparatus. For an unknown compound, a rapid heating rate (e.g.,

10°C/min) can be used to determine an approximate melting range. For a more precise

measurement, heat rapidly to about 15-20°C below the expected melting point, then reduce

the heating rate to 1-2°C/min.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the beginning of the melting range) and the

temperature at which the entire sample has turned into a clear liquid (the end of the melting

range).

Repeat: For accuracy, repeat the determination with a fresh sample and a new capillary tube.

Determination of Solubility
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This protocol outlines a general procedure for determining the solubility of a compound in

various solvents.

Materials:

4-Aminohippuric-d4 Acid sample

A selection of solvents (e.g., DMF, DMSO, water, PBS)

Small test tubes or vials

Vortex mixer

Analytical balance

Pipettes

Procedure:

Preparation: Weigh a precise amount of 4-Aminohippuric-d4 Acid (e.g., 1 mg) and place it

into a test tube.

Solvent Addition: Add a measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

Dissolution: Vigorously shake or vortex the mixture for a set period (e.g., 1-2 minutes). Visual

inspection for any undissolved solid should be performed.

Heating (Optional): If the compound does not dissolve at room temperature, the tube can be

gently heated (e.g., to 37°C) and sonicated to aid dissolution.

Observation: A compound is considered soluble if a clear solution is formed with no visible

particles. If the compound dissolves, more solute can be added incrementally until saturation

is reached. The solubility is then expressed as the mass of solute per volume of solvent

(e.g., mg/mL).

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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This protocol provides a general framework for assessing the purity of 4-Aminohippuric-d4
Acid using HPLC.

Materials:

4-Aminohippuric-d4 Acid sample

HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18 reverse-phase)

HPLC-grade solvents for the mobile phase (e.g., acetonitrile, water with a modifier like formic

acid or trifluoroacetic acid)

Volumetric flasks and pipettes

Procedure:

Standard and Sample Preparation:

Prepare a stock solution of 4-Aminohippuric-d4 Acid of a known concentration in a

suitable solvent (e.g., a mixture of the mobile phase).

Prepare a sample solution of the test article at a similar concentration.

Chromatographic Conditions:

Set up the HPLC system with the chosen column and mobile phase. The mobile phase

can be run isocratically (constant composition) or with a gradient (changing composition).

Set the flow rate (e.g., 1.0 mL/min) and the detector wavelength (e.g., based on the UV

absorbance maximum of the compound).

Injection and Analysis:

Inject the standard solution to determine the retention time of the main peak.

Inject the sample solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b568717?utm_src=pdf-body
https://www.benchchem.com/product/b568717?utm_src=pdf-body
https://www.benchchem.com/product/b568717?utm_src=pdf-body
https://www.benchchem.com/product/b568717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the chromatogram.

Data Interpretation:

Purity is typically calculated as the percentage of the area of the main peak relative to the

total area of all peaks in the chromatogram.

Visualizations
Experimental Workflow for Renal Plasma Flow
Measurement
The following diagram illustrates the logical workflow for determining renal plasma flow (RPF)

using 4-Aminohippuric-d4 Acid as a tracer. The principle relies on the fact that p-

aminohippuric acid is efficiently filtered and secreted by the kidneys, allowing its clearance rate

to approximate the renal plasma flow.
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Workflow for Renal Plasma Flow Measurement

Preparation

Experimental Procedure

Analysis

Calculation
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Prepare Infusion Solution
(4-Aminohippuric-d4 Acid)

Allow for Equilibration

Collect Timed Urine and
Blood Samples

Measure Urine Volume (V) and
[4-AH-d4] in Urine (U)

Measure [4-AH-d4]
in Plasma (P)

Calculate Renal Plasma Flow (RPF)
RPF = (U x V) / P

Click to download full resolution via product page

Caption: Workflow for Renal Plasma Flow Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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